Cas no 1805258-54-1 (3-Chloro-6-cyano-2-(difluoromethyl)-5-fluoropyridine)

• Product Name: 3-Chloro-6-cyano-2-(difluoromethyl)-5-fluoropyridine
• CAS No: 1805258-54-1
• MF: C₇H₂ClF₃N₂
• MW: 206.552390575409
• CID: 4864922
• Update Time: 2025-05-21

3-Chloro-6-cyano-2-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-cyano-2-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H2ClF3N2/c8-3-1-4(9)5(2-12)13-6(3)7(10)11/h1,7H
• InChI Key： GYSQOMXMOQCQJI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-6-cyano-2-(difluoromethyl)-5-fluoropyridine

3-Chloro-6-cyano-2-(difluoromethyl)-5-fluoropyridine: A Comprehensive Overview

3-Chloro-6-cyano-2-(difluoromethyl)-5-fluoropyridine, also known by its CAS number 1805258-54-1, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with significant roles in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring substituted with chlorine, cyano, difluoromethyl, and fluorine groups at specific positions, giving it unique chemical properties and reactivity.

The synthesis of 3-Chloro-6-cyano-2-(difluoromethyl)-5-fluoropyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled more efficient and selective pathways for its preparation. For instance, researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize the reaction yield and purity. These developments underscore the compound's importance in both academic and industrial settings.

One of the most notable applications of 3-Chloro-6-cyano-2-(difluoromethyl)-5-fluoropyridine is in the field of pest control. Studies have demonstrated its potent insecticidal activity against a variety of agricultural pests, making it a promising candidate for developing new-generation pesticides. The compound's ability to target specific insect receptors without significant toxicity to non-target species has drawn considerable attention from agricultural scientists. Moreover, its stability under various environmental conditions enhances its suitability for field applications.

In the pharmaceutical industry, 3-Chloro-6-cyano-2-(difluoromethyl)-5-fluoropyridine has shown potential as a lead compound for drug development. Its structural features allow for modulation of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent research has focused on its role as a kinase inhibitor, with promising results in preclinical models of cancer. The compound's ability to inhibit specific protein kinases involved in tumor progression highlights its therapeutic potential.

The environmental impact of 3-Chloro-6-cyano-2-(difluoromethyl)-5-fluoropyridine is another area of active investigation. Researchers are examining its biodegradation pathways and potential accumulation in ecosystems. Preliminary findings suggest that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. However, further studies are needed to fully understand its ecological footprint and ensure sustainable use.

In terms of chemical properties, 3-Chloro-6-cyano-2-(difluoromethyl)-5-fluoropyridine exhibits interesting reactivity due to the electron-withdrawing groups attached to the pyridine ring. These groups enhance the molecule's electrophilic character, making it susceptible to nucleophilic attacks in various reactions. This property has been exploited in organic synthesis to construct complex molecules with high precision.

The safety profile of 3-Chloro-6-cyano-2-(difluoromethyl)-5-fluoropyridine is also a critical aspect of its development and application. Toxicological studies have been conducted to assess its acute and chronic toxicity in laboratory animals. Results indicate that while the compound exhibits low toxicity at therapeutic doses, careful handling is required due to potential irritant effects on mucous membranes.

In conclusion, 3-Chloro-6-cyano-2-(difluoromethyl)-5-fluoropyridine, CAS number 1805258-54-1, is a versatile compound with significant potential across multiple industries. Its unique chemical structure enables diverse applications ranging from pest control to drug development. Ongoing research continues to uncover new insights into its properties and optimize its use for beneficial purposes while ensuring environmental and human safety.